1-(2-Ethylpiperidin-1-yl)-2-(4-hydroxypiperidin-1-yl)propan-1-one

• IUPAC Name: 1-(2-ethylpiperidin-1-yl)-2-(4-hydroxypiperidin-1-yl)propan-1-one
• InChI: InChI=1S/C15H28N2O2/c1-3-13-6-4-5-9-17(13)15(19)12(2)16-10-7-14(18)8-11-16/h12-14,18H,3-11H2,1-2H3
• InChI Key: OHODJYRRCHOAHZ-UHFFFAOYSA-N
• Canonical SMILES: CCC1CCCCN1C(=O)C(C)N2CCC(CC2)O
• Molecular Formula: C15H28N2O2
• Molecular Weight: 268.39 g/mol

Description

1-(2-Ethylpiperidin-1-yl)-2-(4-hydroxypiperidin-1-yl)propan-1-one, commonly known as EHDP, is a chemical compound that has gained attention in the scientific community due to its potential use in various research applications. EHDP is a derivative of piperidine and has a molecular formula of C14H24N2O2.

Mechanism of Action

EHDP works by binding to the dopamine transporter and inhibiting the reuptake of dopamine. This leads to an increase in dopamine levels in the brain, which can have various effects on behavior and mood. EHDP has also been shown to have an affinity for other neurotransmitter transporters, including the norepinephrine transporter and the serotonin transporter.
Biochemical and Physiological Effects:
EHDP has been shown to have various biochemical and physiological effects, including changes in behavior, mood, and cognition. In particular, EHDP has been shown to increase locomotor activity and induce hyperactivity in rats. EHDP has also been shown to have anxiolytic effects, meaning it can reduce anxiety levels in animals.

Advantages and Limitations for Lab Experiments

One advantage of using EHDP in lab experiments is its specificity for the dopamine transporter, which allows researchers to study the role of dopamine in various neurological disorders. However, EHDP has some limitations, including its potential toxicity and the need for careful control of reaction conditions during synthesis.

Future Directions

There are several future directions for research on EHDP, including studies on its potential use in the treatment of drug addiction and other neurological disorders. EHDP may also be useful in developing new drugs that target the dopamine transporter and other neurotransmitter transporters. Additionally, further research is needed to fully understand the biochemical and physiological effects of EHDP and its potential toxicity.

Synthesis Methods

EHDP can be synthesized through a multi-step process starting with the reaction of 2-ethylpiperidine with 4-hydroxypiperidine in the presence of a base such as sodium hydroxide. The resulting product is then reacted with propionyl chloride to form EHDP. The synthesis of EHDP is a complex process that requires careful control of reaction conditions, and it is typically carried out in a laboratory setting.

Scientific Research Applications

EHDP has been used in various research applications, including studies on the central nervous system and drug addiction. In particular, EHDP has been shown to have an affinity for the dopamine transporter, which is involved in the regulation of dopamine levels in the brain. This makes EHDP a potential tool for studying the mechanisms of drug addiction and other neurological disorders.